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Compound of Interest

Compound Name: Roxindole Hydrochloride

Cat. No.: B1662251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Roxindole hydrochloride is a potent and selective dopamine D2 autoreceptor agonist with a

complex pharmacological profile that also includes high affinity for D3, D4, and serotonin 5-

HT1A receptors.[1][2] It also acts as a serotonin reuptake inhibitor.[3][4] This dual action on

both the dopaminergic and serotonergic systems makes it a compound of significant interest for

research into neuropsychiatric disorders such as schizophrenia and depression.[5][6][7] These

application notes provide detailed protocols for the preparation and use of roxindole
hydrochloride in in vitro cell culture experiments, including recommended solvents, storage

conditions, and a representative experimental workflow.

Physicochemical and Pharmacological Properties
A summary of the key properties of roxindole hydrochloride is provided in the table below for

easy reference.
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Property Value Source(s)

Molecular Weight 382.93 g/mol [1]

Formula C₂₃H₂₆N₂O·HCl [1]

CAS Number 108050-82-4 [1]

Solubility
Soluble in DMSO up to 50 mM

with gentle warming.
[1]

Storage of Powder Desiccate at -20°C. [1]

Storage of Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month.

Protect from light.

[8]

Mechanism of Action

Dopamine D2, D3, D4 receptor

agonist; Serotonin 5-HT1A

receptor agonist; Serotonin

reuptake inhibitor.

[2][5][8]

Receptor Affinity and Functional Activity
Roxindole hydrochloride exhibits a distinct affinity profile for various dopamine and serotonin

receptor subtypes. The following table summarizes its binding affinities (pKi) and functional

activities (pEC50 and Emax) at recombinant human receptors, as determined in studies using

Chinese Hamster Ovary (CHO) cells.[9]
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Receptor Subtype
Binding Affinity
(pKi)

Functional Activity
(pEC50)

Efficacy (Emax, %
relative to
Dopamine/Serotoni
n)

Dopamine D2 8.55 7.88
10.5% (weak partial

agonist)

Dopamine D3 8.93 9.23 30.0% (partial agonist)

Dopamine D4 8.23 7.69 35.1% (partial agonist)

Serotonin 5-HT1A 9.42 - 59.6% (partial agonist)

Serotonin 5-HT1B 6.00 - 27.1%

Serotonin 5-HT1D 7.05 - 13.7%

Preparation of Roxindole Hydrochloride Stock
Solutions
Proper preparation of stock solutions is critical for obtaining accurate and reproducible results

in cell culture experiments.

Materials:

Roxindole hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Vortex mixer

Water bath or incubator at 37°C (optional)

Protocol for Preparing a 50 mM Stock Solution:
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Calculate the required mass:

To prepare 1 mL of a 50 mM stock solution, weigh out 19.15 mg of roxindole
hydrochloride (Mass = 50 mmol/L * 1 L/1000 mL * 382.93 g/mol * 1000 mg/g * 1 mL).

Dissolution:

Aseptically add the weighed roxindole hydrochloride to a sterile microcentrifuge tube.

Add the calculated volume of DMSO (e.g., 1 mL for a 50 mM solution with 19.15 mg).

Vortex the solution thoroughly. Gentle warming to 37°C and brief sonication can aid in

complete dissolution.[1] Visually inspect the solution to ensure there are no visible

particles.

Sterilization:

For most applications, the high concentration of DMSO in the stock solution is sufficient to

maintain sterility. If further sterilization is required, filtration through a 0.22 µm sterile

syringe filter compatible with DMSO is recommended.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

[8]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[8] Ensure the vials are tightly sealed and protected from

light.

Experimental Protocols
The following section outlines a general workflow for treating cultured cells with roxindole
hydrochloride and assessing its effects.

Cell Lines and Culture Conditions
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The choice of cell line will depend on the research question. For studying specific receptor

interactions, CHO cells expressing recombinant human dopamine or serotonin receptors are

suitable.[9] For investigating neuronal effects, human neuroblastoma cell lines such as SH-

SY5Y or rat pheochromocytoma cells like PC12 are commonly used as they endogenously

express relevant receptors.

Cells should be cultured in their recommended growth medium, supplemented with fetal bovine

serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

Experimental Workflow for Cell Treatment and Viability
Assay
This protocol provides a general guideline for treating cells with roxindole hydrochloride and

assessing cytotoxicity using a standard MTT assay.

Materials:

Cultured cells (e.g., SH-SY5Y, PC12, or CHO cells)

96-well cell culture plates

Roxindole hydrochloride stock solution (e.g., 50 mM in DMSO)

Complete cell culture medium

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Multichannel pipette

Microplate reader

Protocol:
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Cell Seeding:

Harvest and count cells, then seed them into a 96-well plate at a predetermined optimal

density (e.g., 5,000-10,000 cells per well).

Incubate for 24 hours to allow cells to attach and resume growth.

Preparation of Working Solutions:

Thaw an aliquot of the roxindole hydrochloride stock solution.

Prepare a series of dilutions of the stock solution in complete cell culture medium to

achieve the desired final concentrations for treatment. It is crucial to maintain a consistent

final concentration of DMSO across all wells (including the vehicle control) to avoid

solvent-induced effects. The final DMSO concentration should ideally be below 0.1%.

Cell Treatment:

Carefully remove the old medium from the wells.

Add 100 µL of the prepared working solutions of roxindole hydrochloride to the

respective wells. Include wells with medium only (blank) and medium with the same final

concentration of DMSO as the treated wells (vehicle control).

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

MTT Assay for Cell Viability:

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple

formazan crystals.

Carefully remove the medium containing MTT.

Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

Gently shake the plate for 10-15 minutes to ensure complete dissolution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1662251?utm_src=pdf-body
https://www.benchchem.com/product/b1662251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition and Analysis:

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage relative to the vehicle control.

Plot the concentration-response curve and, if applicable, determine the IC50 value (the

concentration at which 50% of cell viability is inhibited).

Visualization of Signaling Pathways and
Experimental Workflow
Roxindole Hydrochloride Signaling Pathway
Roxindole hydrochloride primarily acts on D2-like dopamine receptors and 5-HT1A serotonin

receptors, both of which are G-protein coupled receptors (GPCRs) that signal through the

Gαi/o subunit. This leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic

AMP (cAMP) levels, and modulation of downstream effectors such as protein kinase A (PKA)

and extracellular signal-regulated kinase (ERK).[3][8][10]
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Caption: Roxindole HCl signaling pathway.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for investigating the effects of

roxindole hydrochloride on cultured cells.
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Caption: Cell viability experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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